Cas no 124815-04-9 (3-Methyl-4H-pyrano[3,4-d]isoxazole-4,6(7H)-dione)

• Product Name: 3-Methyl-4H-pyrano[3,4-d]isoxazole-4,6(7H)-dione
• CAS No: 124815-04-9
• MF: C₇H₅NO₄
• MW: 167.118901968002
• CID: 840202
• Update Time: 2023-08-02

3-Methyl-4H-pyrano[3,4-d]isoxazole-4,6(7H)-dione Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrano[3,4-d]isoxazole-4,6(7H)-dione,3-methyl-(9CI)
• 3-Methyl-4H-pyrano[3,4-d]isoxazole-4,6(7H)-dione

• Inchi： 1S/C7H5NO4/c1-3-6-4(12-8-3)2-5(9)11-7(6)10/h2H2,1H3
• InChI Key： IDHKFYCHZBZJIB-UHFFFAOYSA-N
• SMILES： O1C2CC(=O)OC(C=2C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• XLogP3: 0.1
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles